Cas no 1805165-35-8 (Ethyl 3-cyano-2-fluoro-4-formylphenylacetate)

• Product Name: Ethyl 3-cyano-2-fluoro-4-formylphenylacetate
• CAS No: 1805165-35-8
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 4944290
• Update Time: 2025-10-29

Ethyl 3-cyano-2-fluoro-4-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-fluoro-4-formylphenylacetate

• Inchi： 1S/C12H10FNO3/c1-2-17-11(16)5-8-3-4-9(7-15)10(6-14)12(8)13/h3-4,7H,2,5H2,1H3
• InChI Key： PLRNQFKHMIORSH-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=O)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-2-fluoro-4-formylphenylacetate

Comprehensive Overview of Ethyl 3-cyano-2-fluoro-4-formylphenylacetate (CAS No. 1805165-35-8)

Ethyl 3-cyano-2-fluoro-4-formylphenylacetate (CAS No. 1805165-35-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This ester derivative, characterized by its unique cyano, fluoro, and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-2-fluoro-4-formylphenylacetate has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine. The compound’s formyl group also enables further derivatization, facilitating the synthesis of heterocyclic scaffolds prevalent in modern pharmaceuticals.

From an industrial perspective, CAS No. 1805165-35-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures to minimize environmental impact, chemists are exploring catalytic methods to optimize the production of such intermediates. Questions like "How to improve the yield of Ethyl 3-cyano-2-fluoro-4-formylphenylacetate?" or "What are the latest purification techniques for fluorinated esters?" reflect common queries in academic and industrial forums.

The compound’s spectroscopic properties (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in quality control during large-scale manufacturing. Analytical chemists emphasize the importance of HPLC methods for quantifying impurities, a topic frequently searched in conjunction with CAS No. 1805165-35-8. Additionally, its stability under various pH conditions is a critical consideration for formulation scientists.

Beyond pharmaceuticals, Ethyl 3-cyano-2-fluoro-4-formylphenylacetate finds niche applications in material science, particularly in the development of liquid crystals and organic semiconductors. Its ability to modulate electronic properties through structural tweaks aligns with the rising demand for flexible electronics and optoelectronic devices. This interdisciplinary relevance underscores its importance in both academic and industrial R&D.

In summary, Ethyl 3-cyano-2-fluoro-4-formylphenylacetate (CAS No. 1805165-35-8) exemplifies the convergence of synthetic innovation and practical utility. Its multifaceted roles in drug design, sustainable chemistry, and advanced materials make it a compound of enduring interest, poised to address emerging challenges in science and technology.